Cas no 51026-19-8 (5H-Pyridazino[3,4-b][1,4]benzoxazine,3-(1-piperazinyl)-)

5H-Pyridazino[3,4-b][1,4]benzoxazine,3-(1-piperazinyl)- structure
51026-19-8 structure
Product Name:5H-Pyridazino[3,4-b][1,4]benzoxazine,3-(1-piperazinyl)-
CAS No:51026-19-8
MF:C14H15N5O
MW:269.301801919937
CID:381244
PubChem ID:6410472
Update Time:2025-04-19

5H-Pyridazino[3,4-b][1,4]benzoxazine,3-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

    • 5H-Pyridazino[3,4-b][1,4]benzoxazine,3-(1-piperazinyl)-
    • 3-(1-Piperazinyl)-5H-pyridazino[3,4-b][1,4]benzoxazine
    • 3-piperazin-1-yl-5H-pyridazino[3,4-b][1,4]benzoxazine
    • 5H-Pyridazino(3,4-b)(1,4)benzoxazine, 3-(1-piperazinyl)-
    • DTXSID20199026
    • 3-(1-Piperazinyl)-5H-pyridazino(3,4-b)(1,4)benzoxazine
    • 51026-19-8
    • Inchi: 1S/C14H15N5O/c1-2-4-12-10(3-1)16-11-9-13(17-18-14(11)20-12)19-7-5-15-6-8-19/h1-4,9,15-16H,5-8H2
    • InChI Key: CNKMDJBDZAQJTH-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2NC2C1=NN=C(C=2)N1CCNCC1

Computed Properties

  • Exact Mass: 269.12785
  • Monoisotopic Mass: 269.12766012g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 62.3Ų

Experimental Properties

  • PSA: 62.31
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